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Compound of Interest

Compound Name: Pyralomicin 1a

Cat. No.: B1230747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the spectroscopic data available for Pyralomicin
1a, a novel antibiotic isolated from Microtetraspora spiralis. Due to the limited public availability
of the primary research data, this document focuses on the reported mass spectrometry
findings and presents a generalized workflow for the spectroscopic characterization of such
natural products.

Mass Spectrometry Data

The primary available quantitative data for Pyralomicin 1a is from mass spectrometry analysis.
This technique provides information about the mass-to-charge ratio of the molecule, which is
crucial for determining its molecular weight and elemental composition.

Parameter Value Source

Mass-to-Charge Ratio

m/z 455.68 [1]
(IM+H]")

This data corresponds to the protonated molecule of Pyralomicin 1a, indicating a molecular
weight of approximately 454.67 Da.

Experimental Protocols
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Detailed experimental protocols for the spectroscopic analysis of Pyralomicin 1a are not

available in the public domain at the time of this writing. However, a general methodology for

acquiring mass spectrometry and NMR data for a novel natural product is outlined below.

General Mass Spectrometry Protocol

Sample Preparation: A purified sample of Pyralomicin 1a is dissolved in a suitable solvent,
such as methanol or acetonitrile, to a concentration appropriate for the instrument being
used.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an electrospray ionization (ESI) source is typically used.

Data Acquisition: The sample is introduced into the mass spectrometer, and the data is
acquired in positive ion mode to observe the protonated molecule ([M+H]*). The instrument
is calibrated to ensure high mass accuracy.

Data Analysis: The resulting spectrum is analyzed to determine the accurate mass of the
molecular ion. This information is then used to calculate the elemental composition of the
molecule.

General Nuclear Magnetic Resonance (NMR)
Spectroscopy Protocol

Sample Preparation: A few milligrams of the purified Pyralomicin 1a are dissolved in a
deuterated solvent (e.g., CDCls, DMSO-de, or MeOD) in an NMR tube.

Instrumentation: *H and 3C NMR spectra are acquired on a high-field NMR spectrometer
(e.g., 400 MHz or higher).

Data Acquisition: A series of one-dimensional (*H, *3C) and two-dimensional (e.g., COSY,
HSQC, HMBC) NMR experiments are performed to determine the structure of the molecule.

Data Analysis: The chemical shifts, coupling constants, and correlations from the various
NMR spectra are analyzed to elucidate the complete chemical structure of Pyralomicin 1a.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for the spectroscopic characterization of a
novel natural product like Pyralomicin 1a.
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Caption: A generalized workflow for the isolation and structural elucidation of Pyralomicin 1a.

Limitations and Missing Data

A comprehensive technical guide on the spectroscopic data of Pyralomicin 1a is currently
hindered by the lack of publicly available detailed *H and *3C NMR data, including chemical
shifts and coupling constants. The primary reference detailing the structure elucidation,
"Pyralomicins, novel antibiotics from Microtetraspora spiralis. Il. Structure determination,” is not
accessible in full text through standard scientific databases. Consequently, the specific
experimental conditions for both NMR and mass spectrometry are also unavailable. The
information presented here is based on the limited data that has been cited in other
publications and general knowledge of standard analytical practices. For a complete and in-
depth understanding, access to the original publication or its supplementary materials is
required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyralomicin-1a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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